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Compound of Interest

Compound Name: Malonic acid dihydrazide

Cat. No.: B1347089 Get Quote

Core Technical Guide: Malonic Acid Dihydrazide
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of malonic acid dihydrazide, a

versatile compound with significant applications in pharmaceutical development, polymer

chemistry, and organic synthesis. The document details its fundamental chemical properties,

synthesis protocols, and key applications, with a focus on its role as a precursor in the

development of therapeutic agents.

Core Properties of Malonic Acid Dihydrazide
Malonic acid dihydrazide, also known as propanedioyl dihydrazide, is a white to off-white

crystalline powder.[1] Its core chemical and physical properties are summarized in the table

below.
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Property Value References

Molecular Formula C₃H₈N₄O₂ [1][2][3][4]

Molecular Weight 132.12 g/mol [1][2][5]

Precise Molecular Weight 132.1212 g/mol [3][4]

CAS Number 3815-86-9 [2][3][4]

Melting Point 156 - 160 °C [1]

Appearance
White to off-white crystalline

powder
[1]

Synonyms

Malonohydrazide, Malonyl

dihydrazide, Propanedioyl

dihydrazide

[3][5][6]

Synthesis of Malonic Acid Dihydrazide
Malonic acid dihydrazide can be synthesized through various methods. A common

laboratory-scale protocol involves the reaction of a malonic diethyl ester with hydrazine

hydrate.[7] A continuous flow method has also been developed for larger-scale synthesis.[8]

This protocol details the synthesis of malonic acid dihydrazide via the reaction of malonic

diethyl ester with hydrazine hydrate in ethanol.

Materials:

Malonic diethyl ester

Hydrazine hydrate (80%)

Absolute ethanol

Diethyl ether

Anhydrous CaCl₂

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemimpex.com/products/39701
https://www.scbt.com/p/malonic-acid-dihydrazide-3815-86-9
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3815869&Units=SI&Mask=7FF
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3815869
https://www.chemimpex.com/products/39701
https://www.scbt.com/p/malonic-acid-dihydrazide-3815-86-9
https://www.chemeo.com/cid/67-138-5/Malonic-acid-dihydrazide
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3815869&Units=SI&Mask=7FF
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3815869
https://www.scbt.com/p/malonic-acid-dihydrazide-3815-86-9
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3815869&Units=SI&Mask=7FF
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3815869
https://www.chemimpex.com/products/39701
https://www.chemimpex.com/products/39701
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3815869&Units=SI&Mask=7FF
https://www.chemeo.com/cid/67-138-5/Malonic-acid-dihydrazide
https://cymitquimica.com/cas/3815-86-9/
https://www.benchchem.com/product/b1347089?utm_src=pdf-body
https://www.benchchem.com/product/b1347089?utm_src=pdf-body
https://www.mdpi.com/1420-3049/26/11/3183
https://www.osti.gov/servlets/purl/2503942
https://www.benchchem.com/product/b1347089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Prepare a hot solution of excess hydrazine hydrate (61 mL, ~1002 mmol) in 100 mL of

absolute ethanol.

Slowly add malonic diethyl ester (38 mL, 250.06 mmol) dropwise to the stirred hydrazine

hydrate solution over 2 hours.

Reflux the reaction mixture in a water bath for 10 hours.

After reflux, cool the mixture in an ice-water bath to precipitate the product.

Filter the resulting white solid.

Wash the solid with ethanol and then with diethyl ether.

Dry the final product in a desiccator over anhydrous CaCl₂.

Expected Yield: 91%

Below is a workflow diagram illustrating the synthesis process.
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Synthesis of Malonic Acid Dihydrazide

Prepare hot solution of Hydrazine Hydrate in Ethanol

Add Malonic Diethyl Ester dropwise (2h)

Reflux mixture (10h)

Cool in ice-water bath

Filter white solid

Wash with Ethanol and Diethyl Ether

Dry over Anhydrous CaCl2

Malonic Acid Dihydrazide (Yield: 91%)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Role in Enzyme Inhibition

Malonic Acid Dihydrazide

Reaction with Aldehydes,
Isothiocyanates, etc.

Hydrazone or Thiosemicarbazide
Derivative (Inhibitor)

Binding to Active Site

Target Enzyme
(e.g., HIV-1 Integrase, CD73)

Inhibition of Enzyme Activity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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